Cas no 109012-46-6 (1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-)

1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro- structure
109012-46-6 structure
Product Name:1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-
CAS No:109012-46-6
MF:C5H4ClN3O3
MW:189.556559562683
CID:128248
PubChem ID:19108629
Update Time:2025-04-18

1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-
    • 1H-Imidazole-2-carbonylchloride,1-methyl-4-nitro-(9CI)
    • 1-methyl-4-nitroimidazole-2-carbonyl chloride
    • 1-METHYL-4-NITRO-1H-IMIDAZOLE-2-CARBONYL CHLORIDE
    • DOIVDOOHZBARHF-UHFFFAOYSA-N
    • SCHEMBL9385677
    • 109012-46-6
    • DTXSID30598162
    • Inchi: 1S/C5H4ClN3O3/c1-8-2-3(9(11)12)7-5(8)4(6)10/h2H,1H3
    • InChI Key: DOIVDOOHZBARHF-UHFFFAOYSA-N
    • SMILES: ClC(C1=NC(=CN1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 188.9941187g/mol
  • Monoisotopic Mass: 188.9941187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • PSA: 80.71000
  • LogP: 1.23050
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd